Cas no 155256-51-2 (2-[Methyl(2-phenylacetyl)amino]acetic acid)

• Product name: 2-[Methyl(2-phenylacetyl)amino]acetic acid
• CAS No: 155256-51-2
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1078560
• PubChem ID: 241590

2-[Methyl(2-phenylacetyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[Methyl(2-phenylacetyl)amino]acetic acid
• AC1L5EWG
• AC1Q5OJY
• AR-1J7947
• n-(2-hydrazinyl-2-oxoethyl)-2-phenylacetamide(non-preferred name)
• N-Hydrazinocarbonylmethyl-2-phenyl-acetamide
• N-methyl-N-(phenylacetyl)glycine
• N-Phenylacetyl-aminoacetonitril
• N-phenylacetyl-glycine hydrazide
• N-phenylacetyl-glycine nitrile
• N-Phenylacetyl-glycin-hydrazid
• N-Phenylacetyl-glycin-nitril
• N-phenylacetyl-L-alanine hy
• N-Phenylacetyl-L-alanin-hydrazid
• NSC17286
• Oprea1_280735
• Oprea1_768833
• 2-(N-Methyl-2-phenylacetamido)aceticacid
• NSC-49151
• 2-(methyl-(2-phenylethanoyl)amino)ethanoic acid
• 155256-51-2
• 2-[methyl-(2-phenylacetyl)amino]acetic acid
• NSC49151
• 2-(N-Methyl-2-phenylacetamido)acetic acid
• AKOS000162156
• SCHEMBL5294174
• 2-[methyl-(2-phenyl-acetyl)-amino]-acetic acid

• MDL： MFCD09804393
• Inchi： InChI=1S/C11H13NO3/c1-12(8-11(14)15)10(13)7-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,14,15)
• InChI Key： BJGKAXRKVQCKOA-UHFFFAOYSA-N
• SMILES： CN(CC(=O)O)C(=O)CC1=CC=CC=C1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų